Cas no 1270068-14-8 ((1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine)

• Product Name: (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine
• CAS No: 1270068-14-8
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 6586749
• PubChem ID: 165455199
• Update Time: 2025-06-10

(1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745438
• 1270068-14-8
• (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine

• Inchi： 1S/C13H14ClNO/c14-10-3-4-12-9(6-10)7-13(16-12)11(15)5-8-1-2-8/h3-4,6-8,11H,1-2,5,15H2/t11-/m1/s1
• InChI Key： RTACMSFMFUORCM-LLVKDONJSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C([C@@H](CC1CC1)N)O2

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine

Introduction to (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS No. 1270068-14-8)

(1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS No. 1270068-14-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine is characterized by a benzofuran ring substituted with a chloro group at the 5-position and a cyclopropylmethylamine moiety. The presence of the chiral center at the carbon atom adjacent to the amine group imparts enantiomeric specificity, which is crucial for its pharmacological activity. The compound's unique structural features make it an attractive candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and pain management.

Recent studies have highlighted the potential of (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine in modulating various neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent agonist activity at serotonin receptors, specifically the 5-HT₇ receptor. This activity suggests that it may have therapeutic potential in treating conditions such as depression and anxiety disorders.

In addition to its serotonin receptor agonist properties, (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine has also been investigated for its analgesic effects. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound significantly reduces nociceptive responses in animal models of pain. The mechanism underlying this analgesic effect is believed to involve the activation of opioid receptors, particularly the μ-opioid receptor, which plays a crucial role in pain modulation.

The pharmacokinetic profile of (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine

Safety and toxicity assessments are critical components of drug development, and several studies have been conducted to evaluate the safety profile of (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm these findings in human subjects.

In conclusion, (1R)-1-(5-chloro-1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS No. 1270068-14-8) represents a promising lead compound in the development of novel therapeutics for CNS disorders and pain management. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further clinical investigation. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.